Cas no 2734772-82-6 (2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol
• CAS No: 2734772-82-6
• MF: C₉H₆Cl₂F₄O
• MW: 277.04
• CID: 5080365
• Update Time: 2026-03-01

2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol

• Inchi： 1S/C9H6Cl2F4O/c10-8(11)7(16)5-3-4(12)1-2-6(5)9(13,14)15/h1-3,7-8,16H
• InChI Key： AOCVFZZGWGFWCF-UHFFFAOYSA-N
• SMILES： C1=CC(C(F)(F)F)=C(C=C1F)C(C(Cl)Cl)O

Additional information on 2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol

Introduction to 2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol (CAS No. 2734772-82-6)

2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. This compound, identified by the CAS number 2734772-82-6, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research in the development of novel therapeutic agents.

The molecular structure of 2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol incorporates several key functional groups that contribute to its reactivity and biological profile. The presence of two chlorine atoms at the 2-position of the ethanol moiety and a fluorine substituent on the aromatic ring enhances its interaction with biological targets. Specifically, the 5-fluoro-2-(trifluoromethyl)phenyl group is a well-known pharmacophore that has been extensively studied for its role in modulating enzyme activity and receptor binding.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their improved metabolic stability and enhanced binding affinity. The trifluoromethyl group, in particular, is known to increase the lipophilicity and binding affinity of drug candidates, making it a valuable feature in medicinal chemistry. The combination of these structural elements in 2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol suggests potential utility in the design of small-molecule inhibitors for various therapeutic targets.

Current research in the field of drug discovery has highlighted the importance of structurally diverse compounds that can interact with biological pathways in novel ways. The 5-fluoro-2-(trifluoromethyl)phenyl moiety in this compound has been shown to exhibit inhibitory activity against several enzymes involved in inflammatory and infectious diseases. Preliminary studies have demonstrated that derivatives of this compound may have potential as antiviral or anti-inflammatory agents, although further investigation is required to fully elucidate their mechanism of action.

The synthesis of 2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The use of modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods has enabled chemists to construct the desired framework efficiently. These synthetic strategies are not only applicable to this specific compound but also serve as valuable tools for the preparation of other fluorinated pharmaceuticals.

The pharmacological properties of 2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol are being actively explored in both academic and industrial settings. Researchers are particularly interested in its potential as a lead compound for drug development due to its structural features that mimic known bioactive molecules. By modifying certain aspects of its structure, scientists aim to optimize its potency and selectivity for specific therapeutic applications. This approach aligns with the broader trend in drug discovery toward rational design based on structural insights.

One area where this compound shows promise is in the treatment of neurological disorders. The ability of fluorinated compounds to cross the blood-brain barrier makes them attractive candidates for central nervous system (CNS) drugs. Studies have suggested that derivatives of 5-fluoro-2-(trifluoromethyl)phenyl may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. While more research is needed to confirm these findings, they provide a compelling rationale for further investigation into this class of compounds.

Another emerging application for 2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol is in oncology research. Fluorinated aromatic rings are frequently found in anticancer agents due to their ability to enhance drug-target interactions and improve pharmacokinetic properties. Preliminary data indicate that certain derivatives may exhibit inhibitory effects on kinases or other enzymes implicated in cancer progression. These findings underscore the potential of this compound as a starting point for developing novel chemotherapeutic agents.

The environmental impact and sustainability considerations are also important aspects when evaluating new chemical entities like 2,2-Dichloro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethanol. Efforts are being made to develop synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity. Green chemistry principles are being increasingly adopted in pharmaceutical synthesis, reflecting a growing awareness of the need for sustainable practices.

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